Cas no 58735-82-3 (Ethyl Acetate-!3C)

Ethyl Acetate-!3C Properties

Names and Identifiers

• Ethylacetate(2-13C)
• [2-13C]acetic acid ethyl ester
• [2-13C]-ethyl acetate
• 279390_ALDRICH
• C-2 13C-labeled ethyl acetate
• ethyl [2-13C]acetate
• ethyl < 2-13C> acetate
• ethyl 2-13C-acetate
• Ethyl acetate-2-13C
• I14-52507
• +Expand

• InChIKey： XEKOWRVHYACXOJ-VQEHIDDOSA-N
• Inchi： 1S/C4H8O2/c1-3-6-4(2)5/h3H2,1-2H3/i2+1
• SMILES： O(C([13C]([H])([H])[H])=O)C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 6
• Complexity: 49.5
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Refractive Index: n20/D 1.372(lit.)
• Boiling Point: 76-77 °C(lit.)
• Melting Point: -84 °C(lit.)
• Vapor Pressure: 73 mm Hg ( 20 °C)
• Flash Point: 26 °F
• Color/Form: liquid
• Solubility: Not available
• Density: 0.902 g/mL at 25 °C